Cas no 2228732-25-8 (methyl 5-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxybenzoate)

• Product Name: methyl 5-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxybenzoate
• CAS No: 2228732-25-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6374201
• PubChem ID: 165671051
• Update Time: 2025-10-28

methyl 5-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxybenzoate
• EN300-1799420
• methyl 5-{[1-(aminomethyl)cyclopropyl]methyl}-2-hydroxybenzoate
• 2228732-25-8

• Inchi： 1S/C13H17NO3/c1-17-12(16)10-6-9(2-3-11(10)15)7-13(8-14)4-5-13/h2-3,6,15H,4-5,7-8,14H2,1H3
• InChI Key： SBFDXTUCWOWJMN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(=O)OC)CC1(CN)CC1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 5-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxybenzoate

Methyl 5-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxybenzoate (CAS No. 2228732-25-8): A Comprehensive Overview

Methyl 5-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxybenzoate, identified by its CAS number 2228732-25-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and investigation. The structural features of this molecule, particularly the presence of a hydroxybenzoate moiety and an aminomethylcyclopropylmethyl group, contribute to its unique chemical and pharmacological properties.

The hydroxybenzoate group is a well-known pharmacophore in medicinal chemistry, often found in various therapeutic agents due to its ability to interact with biological targets in a favorable manner. This group is capable of forming hydrogen bonds, which can enhance the binding affinity and selectivity of the molecule towards its intended biological target. In contrast, the aminomethylcyclopropylmethyl moiety introduces a distinct three-dimensional structure to the molecule, which can influence its solubility, permeability, and overall bioavailability.

Recent studies have highlighted the potential of methyl 5-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxybenzoate in various therapeutic applications. One of the most notable areas of research has been its role in anti-inflammatory and analgesic therapies. The compound has been shown to exhibit significant inhibitory activity against several inflammatory enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are key players in the inflammatory response and are often targeted by nonsteroidal anti-inflammatory drugs (NSAIDs). The dual inhibition by methyl 5-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxybenzoate suggests that it may have a more potent and comprehensive anti-inflammatory effect compared to traditional NSAIDs.

In addition to its anti-inflammatory properties, this compound has also been investigated for its potential role in pain management. Preclinical studies have demonstrated that methyl 5-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxybenzoate can effectively reduce pain hypersensitivity in animal models. This effect is attributed to its ability to modulate the activity of neurotransmitter systems involved in pain perception, such as the serotonergic and dopaminergic pathways. The compound's mechanism of action appears to be distinct from conventional analgesics, offering a novel approach to pain treatment.

The structural complexity of methyl 5-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxybenzoate also makes it an attractive candidate for drug discovery and development. The presence of multiple functional groups provides opportunities for further chemical modification and optimization. Researchers have explored various synthetic strategies to modify this molecule, aiming to enhance its pharmacological properties while minimizing potential side effects. These efforts have led to the identification of several derivatives with improved efficacy and safety profiles.

One particularly interesting derivative is obtained by replacing the hydroxybenzoate group with a carboxylic acid moiety. This modification enhances the solubility of the molecule, making it more suitable for oral administration. Additionally, the introduction of fluorine atoms into the cyclopropyl ring has been shown to improve metabolic stability and binding affinity towards biological targets. These findings highlight the importance of structural optimization in developing effective pharmaceutical agents.

The synthesis of methyl 5-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxybenzoate involves several key steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a cyclopropanecarboxaldehyde derivative, which is then subjected to reductive amination with an appropriate amine source. The resulting intermediate is further functionalized through esterification with methanol under acidic conditions. Each step must be carefully monitored using analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure the desired product is obtained.

The pharmacokinetic properties of methyl 5-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxybenzoate have also been extensively studied. In vitro and in vivo experiments have revealed that this compound exhibits good oral bioavailability and moderate tissue distribution. The half-life of the compound in plasma is approximately 6 hours, suggesting that it may require multiple daily dosing for therapeutic efficacy. However, its favorable pharmacokinetic profile makes it an attractive candidate for further development into a novel therapeutic agent.

Future research on methyl 5-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxybenzoate will likely focus on elucidating its mechanism of action at a molecular level. Advanced techniques such as X-ray crystallography and computational modeling will be employed to understand how this compound interacts with biological targets at an atomic level. This information will be crucial for designing more effective derivatives with improved therapeutic profiles.

Additionally, clinical trials will be essential for evaluating the safety and efficacy of methyl 5-{1-(aminomethyl)cyclopropylmethyl}-2-hydroxybenzoate in human patients. These trials will provide valuable data on dosing regimens, side effects, and overall therapeutic benefit. By combining preclinical data with clinical insights, researchers can make informed decisions about whether this compound should proceed into broader clinical development or be modified further before moving forward.